Cas no 916829-28-2 (Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-)
916829-28-2 structure
Product Name:Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
CAS No:916829-28-2
MF:C25H28F6N4O3S
MW:578.570245742798
CID:1967281
Update Time:2024-12-27
Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]- Chemical and Physical Properties
Names and Identifiers
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- Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
- Methanone, [5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]-
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- Inchi: 1S/C25H28F6N4O3S/c26-24(27,28)15-39(37,38)34-11-8-18(9-12-34)35-22(16-5-6-16)20(13-32-35)23(36)33-10-7-17(14-33)19-3-1-2-4-21(19)25(29,30)31/h1-4,13,16-18H,5-12,14-15H2/t17-/m1/s1
- InChI Key: POFOSQNFEYYFNS-QGZVFWFLSA-N
- SMILES: C(C1=C(C2CC2)N(C2CCN(S(CC(F)(F)F)(=O)=O)CC2)N=C1)(N1CC[C@@H](C2=CC=CC=C2C(F)(F)F)C1)=O
Experimental Properties
- Density: 1.54±0.1 g/cm3(Predicted)
- Boiling Point: 646.5±65.0 °C(Predicted)
- pka: 1.88±0.19(Predicted)
Methanone,[5-cyclopropyl-1-[1-[(2,2,2-trifluoroethyl)sulfonyl]-4-piperidinyl]-1H-pyrazol-4-yl][(3S)-3-[2-(trifluoromethyl)phenyl]-1-pyrrolidinyl]- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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